2-Cyclopropyl-6-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide

• IUPAC Name: 2-cyclopropyl-6-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C16H18N4OS/c1-9-8-12(18-14(17-9)10-6-7-10)15(21)20-16-19-11-4-2-3-5-13(11)22-16/h8,10H,2-7H2,1H3,(H,19,20,21)
• InChI Key: XNFOLQXZNAADHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)C(=O)NC3=NC4=C(S3)CCCC4
• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.4 g/mol
• CAS No.: 2415555-45-0

Description

The description of a chemical compound typically includes its IUPAC name, molecular formula, and structure. The IUPAC name is a systematic method of naming chemical substances based on their structure. The molecular formula represents the number and type of atoms in a molecule. The structure depicts how these atoms are arranged and bonded together.

Synthesis Analysis

Synthesis analysis involves the study of how the compound is synthesized. This includes the reactants used, the conditions under which the reaction occurs, such as temperature and pressure, and the catalysts needed.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical and Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, chemical stability, and reactivity.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems, for example, the specific proteins it binds to in the body.

Safety and Hazards

The safety and hazards analysis involves understanding the toxicological profile of the compound. This includes its potential health effects, safety precautions to be taken while handling it, and its environmental impact.

Future Directions

Future directions could involve potential applications of the compound based on its properties, or further studies that could be conducted to better understand the compound.